3-[(4-methylphenyl)sulfamoyl]-N-phenylbenzamide

• IUPAC Name: 3-[(4-methylphenyl)sulfamoyl]-N-phenylbenzamide
• InChI: InChI=1S/C20H18N2O3S/c1-15-10-12-18(13-11-15)22-26(24,25)19-9-5-6-16(14-19)20(23)21-17-7-3-2-4-8-17/h2-14,22H,1H3,(H,21,23)
• InChI Key: CCESMZPAVLSELJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

3-[(4-methylphenyl)sulfamoyl]-N-phenylbenzamide is an organic compound that belongs to the class of sulfonamides It is characterized by the presence of a sulfonamide group attached to a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-methylphenyl)sulfamoyl]-N-phenylbenzamide typically involves the reaction of 4-methylbenzenesulfonyl chloride with N-phenylbenzamide in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-[(4-methylphenyl)sulfamoyl]-N-phenylbenzamide can undergo various chemical reactions, including:

Oxidation: The sulfonamide group can be oxidized to form sulfone derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used under mild conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using tin(II) chloride (SnCl2) in hydrochloric acid.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine (Br2) or nitric acid (HNO3) in the presence of a catalyst.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amino derivatives.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

3-[(4-methylphenyl)sulfamoyl]-N-phenylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of 3-[(4-methylphenyl)sulfamoyl]-N-phenylbenzamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with active sites of enzymes or receptors, leading to inhibition or modulation of their activity. The benzamide moiety can enhance the binding affinity and specificity of the compound.

Comparison with Similar Compounds

Similar Compounds

• 3-[(4-methylphenyl)sulfamoyl]benzoic acid
• N-(4-methylphenyl)sulfamoylbenzamide
• 4-methyl-N-phenylbenzenesulfonamide

Uniqueness

3-[(4-methylphenyl)sulfamoyl]-N-phenylbenzamide is unique due to its specific structural features, which confer distinct chemical and biological properties